(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol

• IUPAC Name: [1-(thiolan-3-yl)piperidin-3-yl]methanol
• InChI: InChI=1S/C10H19NOS/c12-7-9-2-1-4-11(6-9)10-3-5-13-8-10/h9-10,12H,1-8H2
• InChI Key: LPLWOQGQRTZKNC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCSC2)CO
• Molecular Formula: C10H19NOS
• Molecular Weight: 201.33 g/mol
• CAS No.: 1556174-20-9

Description

(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol, also known as THPPM, is a novel small molecule that has been studied for its potential applications in various areas of science and technology. THPPM has been studied for its potential use as a synthetic intermediate, as a chemical reagent, and as a potential drug for treating a variety of diseases.

Scientific Research Applications

(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol has been studied for its potential applications in a variety of fields. For example, it has been studied for its potential use as a synthetic intermediate for the synthesis of other compounds. It has also been studied for its potential use as a chemical reagent for the synthesis of other compounds, as well as for its potential use as a drug for treating a variety of diseases.

Mechanism of Action

The mechanism of action of (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol is not yet fully understood. However, it is believed to act as a modulator of certain cellular processes, such as gene expression, protein synthesis, and cell signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully investigated. However, in vitro studies have shown that this compound has the potential to modulate the activity of certain enzymes, such as cytochrome P450 enzymes. Additionally, it has been shown to modulate the activity of certain proteins involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

(1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol has several advantages for lab experiments. First, it is relatively easy to synthesize and can be obtained in high purity. Second, it is relatively stable and can be stored for long periods of time without significant loss of activity. Additionally, it is relatively non-toxic and has low toxicity in animals.
However, there are also some limitations for using this compound in lab experiments. First, it is relatively expensive, making it difficult to use in large-scale experiments. Second, it is relatively unstable in the presence of light and oxygen, making it difficult to use in long-term experiments. Finally, it is not widely available, making it difficult to obtain in certain areas.

Future Directions

Given its potential applications in various areas of science and technology, there are several potential future directions for (1-(Tetrahydrothiophen-3-yl)piperidin-3-yl)methanol research. For example, further research could be conducted to better understand its mechanism of action and its effects on various biochemical and physiological processes. Additionally, further research could be conducted to explore its potential use as a drug for treating a variety of diseases. Finally, further research could be conducted to explore its potential use as a synthetic intermediate for the synthesis of other compounds.